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Compound of Interest

Compound Name: T2AA

Cat. No.: B1139199 Get Quote

For researchers and drug development professionals handling T2AA, a potent proliferating cell

nuclear antigen (PCNA) inhibitor, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. While specific disposal instructions for T2AA
are not readily available, a comprehensive approach based on its chemical properties,

available safety data, and standard laboratory waste management practices can ensure its

safe and compliant disposal.

Core Principles for T2AA Disposal
The fundamental principle of chemical waste disposal is to prevent harm to human health and

the environment. For a compound like T2AA, which is intended for laboratory research use

only, this involves treating it as potentially hazardous chemical waste unless explicitly stated

otherwise by a specific Safety Data Sheet (SDS). All waste materials, including the pure

compound, solutions, and contaminated labware, must be managed in accordance with

institutional, local, and national regulations.

Quantitative Data Summary
While no specific disposal-related quantitative data for T2AA was found, the following table

summarizes its relevant chemical and physical properties that inform disposal decisions.
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Property Value Source

Molecular Weight 511.09 g/mol

Formula C₁₅H₁₅I₂NO₃

Appearance Crystalline solid [1]

Solubility

Soluble in DMSO (to 100 mM),

DMF (30 mg/ml), and Ethanol

(30 mg/ml).[1]

Purity ≥98%

Storage Store at -20°C

Procedural Guidance for T2AA Disposal
The following step-by-step guidance outlines the recommended procedure for the disposal of

T2AA waste. This procedure is based on general best practices for laboratory chemical waste

and should be adapted to comply with your institution's specific policies.

Step 1: Waste Identification and Segregation

Identify all T2AA waste streams: This includes:

Unused or expired pure T2AA powder.

Stock solutions of T2AA (e.g., in DMSO).

Diluted working solutions.

Contaminated labware and personal protective equipment (PPE), such as pipette tips,

tubes, vials, gloves, and lab coats.

Segregate T2AA waste: Do not mix T2AA waste with general laboratory trash or other

chemical waste streams unless specifically permitted by your institution's environmental

health and safety (EHS) office.

Step 2: Containerization and Labeling
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Solid Waste:

Collect pure T2AA powder and contaminated solids (e.g., weighing paper, contaminated

wipes) in a dedicated, sealable, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

Collect all T2AA solutions in a dedicated, leak-proof, and shatter-resistant container.

If the solvent is flammable (e.g., ethanol), use a container suitable for flammable liquids.

Do not overfill liquid waste containers; leave at least 10% headspace to allow for

expansion.

Labeling:

Clearly label all waste containers with the words "Hazardous Waste."

Identify the contents, including the full chemical name "T2AA ((βS)-β-Amino-4-(4-

hydroxyphenoxy)-3,5-diiodobenzenepropanol)" and any solvents present with their

approximate concentrations.

Include the date the waste was first added to the container.

Step 3: Storage of Waste

Store T2AA waste in a designated satellite accumulation area (SAA) within the laboratory.

The SAA should be in a secondary containment tray to prevent spills.

Keep waste containers securely sealed when not in use.

Step 4: Disposal Request and Pickup

Once the waste container is full or ready for disposal, follow your institution's procedures to

request a waste pickup from the EHS department.
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Do not dispose of T2AA waste down the drain or in the regular trash.

Experimental Protocols
While no experimental protocols for the disposal of T2AA were found, the general procedures

outlined above are based on standard protocols for chemical waste management in a

laboratory setting.

T2AA Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of T2AA.
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T2AA Disposal Workflow

Step 1: Identification & Segregation

Step 2: Containerization & Labeling

Step 3: Storage

Step 4: Final Disposal

Identify T2AA Waste
(Solid, Liquid, Contaminated Materials)

Segregate Waste Streams

Select Appropriate Waste Container

Label Container Correctly
(Hazardous Waste, Contents, Date)

Store in Designated Satellite
Accumulation Area

Use Secondary Containment

Request Waste Pickup from EHS

EHS Collects for Final Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of T2AA waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of T2AA, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific guidelines and EHS office for any questions or

clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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